![molecular formula C14H18FNO2 B7549912 2-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]acetic acid](/img/structure/B7549912.png)
2-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]acetic acid
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Overview
Description
2-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]acetic acid, also known as FMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMPA is a piperidine derivative and is considered a promising candidate for drug discovery and development.
Mechanism of Action
The exact mechanism of action of 2-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]acetic acid is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of neurotransmitters in the brain, such as dopamine and serotonin. This compound has also been shown to interact with various ion channels and receptors in the brain, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been reported to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation. This compound has also been shown to have analgesic and anti-inflammatory effects, which may be attributed to its ability to modulate the activity of ion channels and receptors in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]acetic acid is its potential applications in drug discovery and development. It has been shown to exhibit various pharmacological activities, which make it a promising candidate for the development of new drugs. However, this compound has some limitations in lab experiments, such as its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 2-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]acetic acid. One potential direction is to investigate its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential as a novel analgesic and anti-inflammatory agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion
In conclusion, this compound is a promising candidate for drug discovery and development due to its various pharmacological activities. It has potential applications in the treatment of various diseases, including neurodegenerative diseases, and as a novel analgesic and anti-inflammatory agent. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 2-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]acetic acid involves the reaction of 4-fluorobenzylpiperidine with chloroacetic acid in the presence of a base. The reaction results in the formation of this compound, which can be purified using various chromatographic techniques.
Scientific Research Applications
2-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]acetic acid has been extensively studied for its potential applications in drug discovery and development. It has been reported to exhibit various pharmacological activities, including analgesic, anti-inflammatory, and antidepressant effects. This compound has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
2-[4-[(4-fluorophenyl)methyl]piperidin-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO2/c15-13-3-1-11(2-4-13)9-12-5-7-16(8-6-12)10-14(17)18/h1-4,12H,5-10H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWEYQENWGONHGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=C(C=C2)F)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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